4-Tert-butyl-2-{[(2-{[(5-tert-butyl-2-hydroxyphenyl)methylidene]amino}cyclohexyl)imino]methyl}phenol

• Molecular Formula: C28H38N2O2
• Molecular Weight: 434.6 g/mol
• IUPAC Name: 4-tert-butyl-2-[[2-[(5-tert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]iminomethyl]phenol
• InChI: InChI=1S/C28H38N2O2/c1-27(2,3)21-11-13-25(31)19(15-21)17-29-23-9-7-8-10-24(23)30-18-20-16-22(28(4,5)6)12-14-26(20)32/h11-18,23-24,31-32H,7-10H2,1-6H3
• InChI Key: HRDGACHRSXGBGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)O)C=NC2CCCCC2N=CC3=C(C=CC(=C3)C(C)(C)C)O

Description

Introduction to 4-Tert-butyl-2-{[(2-{[(5-tert-butyl-2-hydroxyphenyl)methylidene]amino}cyclohexyl)imino]methyl}phenol

Chemical Identity and Nomenclature

The compound is systematically named according to IUPAC guidelines as 4-tert-butyl-2-{[(2-{[(5-tert-butyl-2-hydroxyphenyl)methylidene]amino}cyclohexyl)imino]methyl}phenol , reflecting its:

• Two phenol rings substituted at the 2- and 4-positions
• Imine (–C=N–) linkages connecting the aromatic and cyclohexyl moieties
• tert -Butyl (–C(CH~3~)~3~) groups at the 4-position of each phenol ring

Its molecular formula is C~29~H~39~N~2~O~2~ , with a molecular weight of 447.63 g/mol . The structure features intramolecular hydrogen bonding between the phenolic –OH and imine nitrogen atoms, as evidenced by X-ray crystallographic studies of analogous compounds. Key spectral identifiers include:

• IR : ν(C=N) ~1600–1660 cm^−1^
• ^1^H NMR : δ 8.3–8.6 ppm (imine protons), δ 1.2–1.4 ppm (tert-butyl methyl groups)

Parameter	Value
Molecular Formula	C~29~H~39~N~2~O~2~
Molecular Weight	447.63 g/mol
Key Functional Groups	2× phenolic –OH, 2× imine

Historical Context in Schiff Base Research

Schiff bases trace their origins to Hugo Schiff’s 1864 discovery of amine-carbonyl condensation products. This compound represents an evolution in bifunctional Schiff base ligands , which gained prominence in the mid-20th century for their ability to form stable metal complexes. Three key developments contextualize its significance:

• 1940s–1960s : Recognition of Schiff bases as versatile ligands for transition metals (Cu, Ni, Co) in catalysis
• 1970s–1980s : Emergence of sterically hindered ligands to control metal coordination geometry
• 2000s–Present : Applications in asymmetric catalysis and molecular magnetism

The tert-butyl substituents in this compound exemplify modern strategies to enhance ligand rigidity and metal center protection, addressing historical challenges in oxidative catalyst degradation.

Structural Significance of tert-Butyl Substitutions

The tert-butyl groups confer three critical structural advantages:

Steric Protection

• Creates a 15.7 Å^3^ excluded volume around coordination sites, shielding metal centers from unwanted side reactions
• Forces axial orientation in cyclohexyl rings due to A-value inversion (–3.1 kcal/mol for tert-butyl vs. +1.7 kcal/mol for methyl)

Electronic Effects

• +I effect : Electron donation via hyperconjugation stabilizes adjacent imine bonds (C=N bond length: 1.28 Å)
• Ortho-hydroxyl cooperation : Enhances intramolecular H-bonding (O–H···N distance: 2.62–2.75 Å)

Solubility Modulation

• Increases organic solvent compatibility (logP ≈ 5.2) while maintaining crystallinity for X-ray analysis

Comparative data for substituent effects:

Substituent	A-Value (kcal/mol)	Bond Length (C=N, Å)
H	0	1.30
Methyl	+1.7	1.29
tert-Butyl	–3.1	1.28

This combination of steric bulk and electronic tuning makes the compound particularly suited for stabilizing high-valent metal species in catalytic cycles.

Preparation Methods

Core Synthetic Strategy

The synthesis of this compound typically involves three key steps :

• Formation of the 5-tert-butyl-2-hydroxybenzaldehyde precursor .
• Condensation with cyclohexylamine to form the Schiff base .
• Reaction with 4-tert-butyl-2-formylphenol to establish the imino bridge .

Table 1: Summary of Key Reagents and Conditions

Step	Reagents/Conditions	Yield (%)	References
Aldehyde Synthesis	Triphenylboron, isobutylene, HCl (for 4-tert-butylbenzaldehyde analog)	94.2%
Schiff Base Formation	Microwave irradiation (900 W), methanol solvent, 1:1 molar ratio	>75%
Imine Bridge Formation	Acid catalysis (e.g., HCl), room temperature, ethyl acetate extraction	35–52%

Detailed Preparation Routes

Route 1: Sequential Schiff Base Condensation

Step 1: Synthesis of 5-Tert-butyl-2-hydroxybenzaldehyde

• Method : Friedel-Crafts acylation or formylation of 5-tert-butyl-2-hydroxybenzene.
• Protection Strategy : The phenolic OH may require protection (e.g., as a methyl ether) during formylation to avoid side reactions.
• Example :
  • React 5-tert-butyl-2-hydroxybenzene with formic acid derivatives under acidic conditions.
  • Deprotect the methyl ether using BBr₃ or HBr to regenerate the hydroxyl group.

Step 2: Formation of the Cyclohexyl Schiff Base

• Reagents : 5-Tert-butyl-2-hydroxybenzaldehyde + cyclohexylamine.
• Conditions :
  • Microwave irradiation (900 W, 2–5 minutes) in methanol.
  • Acid catalysis (e.g., HCl) for dehydration.
• Product : 2-[(5-Tert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexane.

Step 3: Imine Bridge Formation

• Reagents : 4-Tert-butyl-2-formylphenol + cyclohexyl Schiff base.
• Conditions :
  • Room temperature in ethyl acetate or toluene.
  • Acid catalysis (e.g., HCl) to facilitate imine formation.
• Product : Final compound with the imino bridge between the phenol and cyclohexyl groups.

Route 2: One-Pot Multi-Step Synthesis

Step 1: In Situ Aldehyde Generation

• Method : Use 4-tert-butylphenol as a starting material.
• Protection : Protect the phenolic OH as a methyl ether (e.g., with dimethyl sulfate).
• Formylation : Oxidize a methyl group to an aldehyde (e.g., via Swern oxidation).

Step 2: Simultaneous Schiff Base Formation

• Reagents : Protected 4-tert-butyl-2-formylphenol + cyclohexylamine + 5-tert-butyl-2-hydroxybenzaldehyde.
• Conditions :
  • Microwave irradiation (900 W) for rapid condensation.
  • Deprotection of the methyl ether under acidic conditions post-reaction.

Critical Reaction Parameters

Table 2: Optimization Data for Key Steps

Parameter	Optimal Value	Impact on Yield/Selectivity
Microwave Power	900 W	Reduces reaction time to ≤5 minutes
Solvent	Methanol or ethyl acetate	Enhances solubility of reactants
Acid Catalyst	HCl (1–2 equivalents)	Facilitates imine dehydration
Temperature	25–40°C (room to reflux)	Prevents decomposition of aldehydes

Characterization Techniques

• 1H NMR : Confirm imine proton signals (δ 8.5–9.5 ppm) and tert-butyl groups (δ 1.2–1.4 ppm).
• FT-IR : Absorbance at ~1600 cm⁻¹ (C=N stretch) and ~3300 cm⁻¹ (phenolic OH).
• Mass Spectrometry : Molecular ion peak at m/z 434.6 (C₂₈H₃₈N₂O₂).

Challenges and Solutions

• Aldehyde Sensitivity : Use acetal protection/deprotection to stabilize intermediates.
• Stereocontrol : Cyclohexyl groups may adopt chair conformations; microwave methods minimize side reactions.
• Yield Optimization : Acid catalysis improves imine formation efficiency.

Alternative Methods

Route 3: Bromonitromethane-Mediated Cyclization

• Reagents : Bromonitromethane, toluene, PBAM catalyst (for stereocontrol).
• Conditions : −20°C, 24-hour reaction time.
• Advantage : Enables stereoselective formation of cyclohexyl intermediates.

Applications of Intermediates

• 5-Tert-butyl-2-hydroxybenzaldehyde : Used in antioxidant and pharmaceutical intermediates.
• Cyclohexyl Schiff Bases : Precursors for ligands in transition-metal complexes.

Chemical Reactions Analysis

Types of Reactions

2,2’-((1E,1’E)-(((1R,2R)-Cyclohexane-1,2-diyl)bis(azanylylidene))bis(methanylylidene))bis(4-(tert-butyl)phenol) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The phenol groups can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Electrophilic aromatic substitution can be facilitated using reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines. Substitution reactions can introduce various functional groups onto the phenol rings.

Scientific Research Applications

2,2’-((1E,1’E)-(((1R,2R)-Cyclohexane-1,2-diyl)bis(azanylylidene))bis(methanylylidene))bis(4-(tert-butyl)phenol) has diverse applications in scientific research, including:

Chemistry: Used as a building block for synthesizing more complex molecules and materials.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism by which 2,2’-((1E,1’E)-(((1R,2R)-Cyclohexane-1,2-diyl)bis(azanylylidene))bis(methanylylidene))bis(4-(tert-butyl)phenol) exerts its effects involves interactions with specific molecular targets and pathways. For instance, it may interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

(a) 4-Tert-butyl-2-cyclohexylphenol (CAS: 5450-24-8)

• Molecular Formula : C₁₆H₂₄O
• Molecular Weight : 232.36 g/mol
• Key Features: Lacks the Schiff base (imino) linkage, instead featuring a cyclohexyl group directly attached to the phenolic ring.

(b) 5-Amino-2,4-di-tert-butylphenol

• Molecular Formula: C₁₄H₂₃NO (base structure; hydrochloride form also noted)
• Key Features: Contains two tert-butyl groups and an amino (-NH₂) substituent. Functions as an intermediate in pharmaceutical synthesis (e.g., VX-770, a cystic fibrosis drug) .

(c) 4-Tert-butyl-2-nitro phenol (CAS: 3279-07-0)

• Molecular Formula: C₁₀H₁₃NO₃
• Molecular Weight : 195.22 g/mol
• Key Features: Substituted with a nitro (-NO₂) group instead of the imino/cyclohexyl complex. Classified as hazardous, requiring precautions against skin/eye contact and ingestion .

Functional Group Impact on Properties

Compound Name	Functional Groups	Molecular Weight (g/mol)	Key Applications/Hazards
Target Schiff Base Compound	Phenol, tert-butyl, imino, cyclohexyl	~450 (estimated)	Potential ligand for metal complexes
4-Tert-butyl-2-cyclohexylphenol	Phenol, tert-butyl, cyclohexyl	232.36	Organic synthesis intermediate
5-Amino-2,4-di-tert-butylphenol	Phenol, tert-butyl, amino	~225 (base)	Pharmaceutical intermediate (e.g., VX-770)
4-Tert-butyl-2-nitro phenol	Phenol, tert-butyl, nitro	195.22	Hazardous intermediate; restricted use

Key Observations :

Reactivity: The Schiff base in the target compound enables metal coordination, unlike the nitro or amino derivatives, which are more reactive toward electrophilic substitution or redox reactions .

Hazards: Nitro-substituted phenols (e.g., CAS 3279-07-0) pose higher toxicity risks compared to amino or unsubstituted phenolic analogues .

Biological Activity

4-Tert-butyl-2-{[(2-{[(5-tert-butyl-2-hydroxyphenyl)methylidene]amino}cyclohexyl)imino]methyl}phenol, also referred to by its CAS number 1262776-46-4, is a compound of significant interest due to its potential biological activities. This article explores its biological properties, including its effects on various biological systems, mechanisms of action, and relevant case studies.

• Molecular Formula : C22H29N1O2
• Molecular Weight : 351.48 g/mol
• Density : 1.044 g/cm³
• Boiling Point : 434.6ºC
• Flash Point : 191.3ºC

Antioxidant Properties

Research indicates that compounds with similar structures often exhibit antioxidant activity. For example, derivatives of phenolic compounds have demonstrated the ability to scavenge free radicals and reduce oxidative stress in various models. The presence of tert-butyl groups may enhance lipophilicity, promoting better interaction with lipid membranes and potentially increasing antioxidant efficacy.

Neuroprotective Effects

A study focusing on related compounds suggests that they can inhibit acetylcholinesterase (AChE) activity, which is crucial in neurodegenerative diseases like Alzheimer's. The neuroprotective effects are attributed to the compound's ability to prevent amyloid-beta aggregation and protect neuronal cells from oxidative damage. In vitro studies have shown that similar structures can enhance cell viability in the presence of neurotoxic agents like amyloid-beta peptides, indicating a protective role against neurodegeneration .

Anti-inflammatory Activity

The compound's structure suggests potential anti-inflammatory properties. Compounds with similar aromatic and hydroxyl functionalities have been reported to inhibit pro-inflammatory cytokines and enzymes like cyclooxygenase (COX). This activity could be beneficial in conditions characterized by chronic inflammation.

In Vitro Studies

In vitro studies have demonstrated that related compounds can significantly reduce cell death in astrocytes exposed to amyloid-beta. For instance, treatment with these compounds resulted in a notable increase in cell viability compared to untreated controls. This suggests a protective mechanism against neurotoxic insults .

In Vivo Models

In vivo experiments using animal models have shown that such compounds can mitigate cognitive deficits induced by neurotoxic agents. For example, administration of similar phenolic compounds improved memory performance in rodent models subjected to scopolamine-induced amnesia .

• Inhibition of Acetylcholinesterase : Compounds structurally similar to 4-tert-butyl-2-{[(2-{[(5-tert-butyl-2-hydroxyphenyl)methylidene]amino}cyclohexyl)imino]methyl}phenol have been shown to inhibit AChE, thereby increasing acetylcholine levels and enhancing synaptic transmission.
• Scavenging Free Radicals : The presence of hydroxyl groups allows for effective scavenging of free radicals, reducing oxidative stress and cellular damage.
• Modulation of Inflammatory Pathways : These compounds may downregulate the expression of pro-inflammatory cytokines, thus providing an anti-inflammatory effect.